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Compound of Interest

Compound Name: 3-(Trimethoxysilyl)propyl acrylate

Cat. No.: B1223003

An In-depth Technical Guide on the Bifunctional Nature of 3-(Trimethoxysilyl)propyl acrylate

Introduction

3-(Trimethoxysilyl)propyl acrylate is a versatile bifunctional organosilane that serves as a
critical coupling agent and monomer in advanced materials science.[1] Its unique molecular
structure is characterized by the presence of two distinct reactive moieties: a polymerizable
acrylate group and a hydrolyzable trimethoxysilyl group. This dual reactivity allows it to form
covalent bonds with both organic polymers and inorganic substrates, effectively acting as a
molecular bridge.[1][2] This property makes it an indispensable component in the formulation of
adhesives, coatings, and composite materials.[3][4] For researchers, scientists, and drug
development professionals, 3-(Trimethoxysilyl)propyl acrylate offers a powerful tool for
surface modification, the synthesis of organic-inorganic hybrid materials, and the development
of advanced drug delivery systems such as functionalized nanopatrticles.[2][5][6]

Physicochemical Properties

The physical and chemical properties of 3-(Trimethoxysilyl)propyl acrylate are fundamental
to its handling, storage, and application. The data presented below has been compiled for easy
reference.
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Property Value

CAS Number 4369-14-6

Molecular Formula CoH180sSi

Molecular Weight 234.32 g/mol

Appearance Colorless to almost colorless clear liquid

Boiling Point 95 °C at 3 mmHg[7] / 68 °C at 0.4 mmHg[3]

Density 1.055 g/mL at 25 °C[3]

Refractive Index (n20/D) 1.429 - 1.43[3][7]

Flash Point 123 °C (closed cup)[7]

Solubility Miscible with organic solvents; reacts with water.
[5]

Storage Temperature Below 5 °C[5]

Sensitivity Moisture Sensitive[5][7]

Core Bifunctional Reactivity

The utility of 3-(Trimethoxysilyl)propyl acrylate stems from its two distinct functional groups,
which can undergo independent or simultaneous reactions.

The Acrylate Group: Radical Polymerization

The carbon-carbon double bond in the acrylate group is susceptible to free-radical
polymerization. This allows the molecule to be incorporated into polymer chains, forming a
polyacrylate backbone. This polymerization can be initiated by thermal initiators, photoinitiators,
or through controlled radical polymerization techniques like Atom-Transfer Radical
Polymerization (ATRP).[8][9] This functionality is key to forming the organic, polymeric
component of hybrid materials. The polymerization process transforms the monomeric silane
into a macromolecular structure with pendant trimethoxysilyl groups.
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Caption: General scheme for free-radical polymerization of the acrylate group.
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The Trimethoxysilyl Group: Hydrolysis and
Condensation

The trimethoxysilyl end of the molecule provides the mechanism for bonding to inorganic
substrates and forming cross-linked networks. This occurs via a two-step sol-gel process:[10]
[11]

e Hydrolysis: In the presence of water, the methoxy groups (-OCHs) are replaced by hydroxyl
groups (-OH), forming reactive silanol intermediates and releasing methanol as a byproduct.
[2][10] This reaction is catalyzed by either acid or base. The rate of hydrolysis is slowest at a
neutral pH of 7.0 and increases significantly under acidic or basic conditions.[12][13]

o Condensation: The newly formed silanol groups can then condense with each other or with
remaining methoxy groups to form stable siloxane bonds (Si-O-Si).[10] This process
releases water or methanol and leads to the formation of oligomers and eventually a cross-
linked three-dimensional network.[8] The condensation rate is highly pH-dependent, with the
lowest rate observed around pH 4.0.[12][13]
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Caption: Hydrolysis and condensation pathway of the trimethoxysilyl group.

The Bifunctional Nature in Application
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The dual reactivity of 3-(Trimethoxysilyl)propyl acrylate makes it an ideal coupling agent.
The trimethoxysilyl group can hydrolyze and form strong covalent bonds with hydroxyl groups
on the surface of inorganic materials like glass, silica, and metal oxides.[1] Simultaneously, the
acrylate group can co-polymerize with an organic resin matrix, creating a durable link between
the two dissimilar phases. This enhances adhesion, improves mechanical properties, and
increases the durability of composite materials.[14][15]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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